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Compound of Interest

Compound Name: 2,2-Dichlorobutanoic acid

Cat. No.: B076014 Get Quote

An In-depth Technical Guide on the Physical Properties of 2,2-Dichlorobutanoic Acid

This technical guide provides a comprehensive overview of the core physical properties of 2,2-
Dichlorobutanoic acid, tailored for researchers, scientists, and professionals in drug

development. The document presents quantitative data in a structured format, details relevant

experimental methodologies, and includes visualizations to illustrate key concepts and

workflows.

Core Physical and Chemical Properties
2,2-Dichlorobutanoic acid, with the chemical formula C₄H₆Cl₂O₂, is a halogenated carboxylic

acid.[1][2] At room temperature, it exists as a colorless, corrosive liquid with a pungent odor.[1]

Its chemical structure is characterized by a butane chain with two chlorine atoms and a

carboxylic acid group attached to the second carbon atom.

Quantitative Data Summary
The known physical properties of 2,2-Dichlorobutanoic acid are summarized in the table

below for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b076014?utm_src=pdf-interest
https://www.benchchem.com/product/b076014?utm_src=pdf-body
https://www.benchchem.com/product/b076014?utm_src=pdf-body
https://www.benchchem.com/product/b076014?utm_src=pdf-body
https://www.benchchem.com/product/b076014?utm_src=pdf-body
https://www.solubilityofthings.com/22-dichlorobutanoic-acid
https://www.chemnet.com/cas/en/13023-00-2/2,2-dichlorobutanoic-acid.html
https://www.solubilityofthings.com/22-dichlorobutanoic-acid
https://www.benchchem.com/product/b076014?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name 2,2-dichlorobutanoic acid [3]

CAS Number 13023-00-2 [2][4]

Molecular Formula C₄H₆Cl₂O₂ [2][3]

Molecular Weight 156.99 g/mol [2][3]

Appearance Colorless liquid [1]

Odor Pungent [1]

Density ~1.401 g/cm³ [2][5]

Boiling Point 218.1 °C at 760 mmHg [2][5]

Flash Point 85.7 °C [2][6]

Refractive Index ~1.479 [2][5]

pKa (Predicted) ~1.0 ± 0.18 [4][7]

Water Solubility Moderately soluble [1]

Organic Solvent Solubility Soluble in ethanol and acetone [1]

Experimental Protocols
The following sections detail the methodologies for determining the key physical properties of

2,2-Dichlorobutanoic acid.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Methodology:

A small sample of 2,2-Dichlorobutanoic acid (a few mL) is placed into a distillation flask.

A thermometer is positioned so that the top of the bulb is level with the side arm of the flask.
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The flask is heated gently in a heating mantle or an oil bath.

The temperature is recorded when the liquid begins to boil and a steady stream of distillate is

collected. This temperature is the observed boiling point.

Since boiling point is pressure-dependent, the atmospheric pressure should be recorded at

the time of the measurement. The value of 218.1°C is the boiling point at standard pressure

(760 mmHg).[2]

Determination of Density
Density is the mass of a substance per unit volume. As 2,2-Dichlorobutanoic acid is a liquid,

its density can be determined using a pycnometer or a digital density meter.

Methodology (using a pycnometer):

The mass of a clean, dry pycnometer is accurately measured (m₁).

The pycnometer is filled with distilled water of a known temperature, and its mass is

measured (m₂). The density of water (ρ_water) at this temperature is known.

The pycnometer is emptied, dried, and then filled with 2,2-Dichlorobutanoic acid at the

same temperature. Its mass is measured again (m₃).

The volume of the pycnometer (V) is calculated: V = (m₂ - m₁) / ρ_water.

The density of the 2,2-Dichlorobutanoic acid (ρ_acid) is then calculated: ρ_acid = (m₃ - m₁)

/ V.

Qualitative Solubility Analysis
The solubility of 2,2-Dichlorobutanoic acid in various solvents provides insight into its polarity

and acidic nature.

Methodology:

Water Solubility: Add approximately 0.1 mL of 2,2-Dichlorobutanoic acid to 2 mL of

deionized water in a test tube.[8] Agitate the mixture vigorously.[8] Observe if the acid
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dissolves completely, indicating moderate to high solubility.[1] The carboxylic acid group

allows for hydrogen bonding with water.[1]

Organic Solvent Solubility: Repeat the process with organic solvents such as ethanol and

acetone.[1] The compound is expected to be fully miscible due to favorable dipole-dipole

interactions.

Aqueous Base Solubility: Add approximately 0.1 mL of the acid to 2 mL of 5% aqueous

sodium hydroxide (NaOH) solution and, in a separate test tube, to 2 mL of 5% aqueous

sodium bicarbonate (NaHCO₃) solution.[8][9] The acid should dissolve readily in both basic

solutions due to the acid-base reaction forming the highly water-soluble sodium 2,2-

dichlorobutanoate salt. Observation of effervescence (CO₂ gas) in the NaHCO₃ solution is a

strong confirmation of a carboxylic acid.[10]

Visualizations
The following diagrams, created using the DOT language, illustrate a logical workflow for

solubility and acidity determination and the chemical principle behind the acidity of 2,2-
Dichlorobutanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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